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Compound of Interest

Compound Name: Suavioside A

L  Get Quote

Cat. No.: B593493

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for Suavioside
A, a diterpenoid isolated from the leaves of Rubus suavissimus.[1] Due to the absence of a
specific Safety Data Sheet (SDS) detailing its explicit disposal protocols, this guide is based on
general best practices for the disposal of non-hazardous chemical waste in a laboratory setting.
It is imperative to handle Suavioside A with the caution accorded to all research chemicals
with an incomplete toxicological profile.

Summary of Known Suavioside A Data

While a comprehensive safety profile for Suavioside A is not readily available, the following
information has been compiled from public sources.

Property Value Source

Molecular Formula C26H4408 PubChem|[2]

Molecular Weight 484.6 g/mol PubChem][2]

CAS Number 133740-37-1 MedchemExpress[1]
Physical State Solid Inferred from supplier data

Known Hazards

Not classified as hazardous

General assessment in

absence of specific data
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Experimental Protocol: Waste Disposal Decision
Workflow

The following protocol outlines the decision-making process for the disposal of Suavioside A
and its associated waste.

e Hazard Assessment:

o In the absence of a specific SDS, treat Suavioside A as a potentially hazardous
substance.

o Review all available internal and external data for any newly published information
regarding its toxicity or reactivity.

o Consult your institution's Environmental Health and Safety (EHS) department for guidance
on disposing of novel or uncharacterized compounds.

o Waste Segregation:

o Solid Waste: Collect pure Suavioside A, contaminated personal protective equipment
(PPE) such as gloves and weighing papers, and any other solid materials that have come
into contact with the compound in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: If Suavioside A is dissolved in a solvent, the entire solution should be
disposed of as chemical waste. The waste container must be appropriate for the solvent
used and clearly labeled with all chemical constituents. Do not mix with other waste
streams unless explicitly permitted by your institution's EHS guidelines.

o Sharps Waste: Any needles, scalpels, or other sharps contaminated with Suavioside A
must be disposed of in a designated sharps container.

o Container Labeling:
o All waste containers must be accurately and clearly labeled. The label should include:

= The words "Hazardous Waste"
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The full chemical name: "Suavioside A"

The CAS number: "133740-37-1"

The approximate amount of waste.

The date of accumulation.

The name of the principal investigator or laboratory group.

o Storage of Waste:
o Store waste containers in a designated satellite accumulation area within the laboratory.
o Ensure containers are sealed to prevent leaks or spills.
o Store in secondary containment to mitigate the impact of any potential leaks.

e Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's established
procedures to request a pickup from the EHS department.

o Do not dispose of Suavioside A down the drain or in the regular trash.

Logical Relationship: Disposal Decision Pathway

The following diagram illustrates the logical steps to be taken when determining the appropriate
disposal route for Suavioside A.
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Click to download full resolution via product page
Caption: Disposal decision workflow for Suavioside A.

Disclaimer: The information provided here is for guidance purposes only and is not a substitute
for the specific regulations and procedures of your institution. Always consult with your
Environmental Health and Safety department for definitive instructions on chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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